Cas no 1219170-24-7 (methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate)

• Product Name: methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• CAS No: 1219170-24-7
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• MDL: MFCD06796617
• CID: 2102521
• PubChem ID: 44890925
• Update Time: 2025-05-26

methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-1,2,3,4-TETRAHYDROISOQUINOLINE-3-CARBOXYLIC ACID METHYL ESTER
• methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• 1219170-24-7
• DB-306446
• CS-0457230
• methyl5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• SCHEMBL1869613
• 5-bromo-1,2,3,4-tetrahydro-isoquinoline-3-carboxylic acid methyl ester
• TQP0837
• DTXSID40661412
• EN300-227454
• methyl (3R)-5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• FCAFKZZXSROWTA-UHFFFAOYSA-N

• MDL： MFCD06796617
• Inchi： 1S/C11H12BrNO2/c1-15-11(14)10-5-8-7(6-13-10)3-2-4-9(8)12/h2-4,10,13H,5-6H2,1H3
• InChI Key： FCAFKZZXSROWTA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2CNC(C(=O)OC)CC=21

Computed Properties

• Exact Mass: 269.00514Da
• Monoisotopic Mass: 269.00514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate

Methyl 5-Bromo-1,2,3,4-Tetrahydroisoquinoline-3-Carboxylate: A Comprehensive Overview

Methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate, with the CAS number 1219170-24-7, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The molecule features a tetrahydroisoquinoline backbone with a bromine substituent at the 5-position and a methyl ester group attached to the carboxylic acid at the 3-position. These structural elements contribute to its unique chemical properties and potential applications in medicinal chemistry.

The synthesis of methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to construct this compound. For instance, researchers have employed catalytic asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions to achieve high yields and enantioselectivity. These techniques not only enhance the scalability of the synthesis but also pave the way for further functionalization of the molecule for specific applications.

In terms of biological activity, methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate has shown promising results in preclinical studies. It exhibits potent inhibitory effects on various enzymes associated with inflammatory diseases and neurodegenerative disorders. Recent studies have highlighted its ability to modulate cellular signaling pathways involved in chronic inflammation, making it a potential candidate for anti-inflammatory drug development. Additionally, its tetrahydroisoquinoline core has been implicated in interactions with G-protein coupled receptors (GPCRs), further underscoring its therapeutic potential.

The structural flexibility of methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate allows for extensive chemical modifications to optimize its pharmacokinetic properties. Researchers have explored substituent effects on solubility, bioavailability, and metabolic stability. For example, altering the bromine substituent or modifying the ester group has been shown to significantly influence the compound's absorption and distribution profiles. These findings are critical for advancing its development into a clinically viable drug.

From a computational perspective, molecular modeling studies have provided valuable insights into the binding modes of methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate with target proteins. Docking simulations have revealed key interactions that contribute to its high affinity for specific receptor sites. Furthermore, machine learning algorithms have been employed to predict its ADMET (absorption, distribution, metabolism, excretion, toxicity) properties based on structural analogs. These computational tools are instrumental in guiding experimental efforts and accelerating drug discovery.

In conclusion, methyl 5-bromo-1,2,3,4-tetrahydroisoquinoline-3-carboxylate represents a compelling lead compound in contemporary medicinal chemistry research. Its unique structure and diverse biological activities position it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover its full potential through advanced synthetic techniques and computational modeling approaches,
this compound is poised to make significant contributions to the field of drug discovery.